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These application notes provide a comprehensive overview of the use of Cerium-140 in
geological dating, primarily through the Lanthanum-Cerium (La-Ce) geochronological system.
The protocols detailed below are intended to guide researchers in the application of this dating
technique to suitable geological samples.

Introduction to La-Ce Geochronology

The Lanthanum-Cerium (La-Ce) dating method is a radiometric technique used to determine
the age of rocks and minerals. It is based on the radioactive decay of Lanthanum-138 (138La) to
Cerium-138 (138Ce) and Barium-138 (138Ba). However, for the purpose of La-Ce dating, only the
beta decay branch to 138Ce is utilized. The long half-life of 138La makes this system particularly
suitable for dating ancient geological formations. Cerium-140 (14°Ce), the most abundant
stable isotope of cerium, serves as a stable reference isotope against which the radiogenic
138Ce is measured.[1]

The fundamental principle of the La-Ce dating method is the measurement of the parent
isotope (138La) and the daughter isotope (138Ce) concentrations, along with a stable reference
isotope of cerium (14°Ce). By determining the ratio of these isotopes in a sample and knowing
the decay constant of 138La, the age of the sample can be calculated. This method is
particularly useful for dating rocks and minerals that are rich in rare earth elements (REESs),
such as certain types of igneous and metamorphic rocks.
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The *38La-*8Ce Decay System

138 a is a naturally occurring radioactive isotope of lanthanum with a very long half-life. It
undergoes a branched decay, with approximately 34.9% of 138La atoms decaying to 138Ce via
beta minus () decay, and the remaining 65.1% decaying to 138Ba via electron capture. The
decay scheme relevant to La-Ce geochronology is:

13857la — 13855Ce + 3~ + ve

The age of a sample is calculated using the isochron method, which involves analyzing multiple
minerals or whole-rock samples from the same geological unit that are assumed to have
formed at the same time and from the same initial isotopic reservoir. The isochron equation for
the La-Ce system is:

(138Ce/149Ce)present = (138Ce/1°Ce)initial + (138La/1*°Ce)present * (e”(At) - 1)

Where:

(138Ce/14%Ce)present is the measured isotopic ratio in the sample.

(138Ce/140Ce)initial is the initial isotopic ratio at the time of formation.

(138La/1*°Ce)present is the measured parent-to-reference isotope ratio.

A is the decay constant of 138La.

t is the age of the sample.

By plotting (138Ce/14°Ce)present against (138La/14°Ce)present for a suite of cogenetic samples, a
straight line (isochron) is obtained. The slope of this isochron is equal to (e”(At) - 1), from which
the age 't' can be calculated. The y-intercept of the isochron gives the initial 13Ce/14°Ce ratio.

Quantitative Data for La-Ce Geochronology

The accuracy of the La-Ce dating method relies on precise and accurate values for the decay
constant of 138La and the isotopic abundances of lanthanum and cerium.
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Parameter Value Reference
138 a Half-life (TY2) 1.03 x 10%* years

138 a Decay Constant (A) 6.729 x 1072 yrt Calculated from half-life
Isotope Natural Abundance (%)
Lanthanum

138La 0.090

139 a 99.910

Cerium

136Ce 0.185

138Ce 0.251

140Ce 88.450

142Ce 11.114

Isotopic abundances are from the 1997 report of
the IUPAC Subcommittee for Isotopic

Abundance Measurements.[2]

Applications of La-Ce Geochronology

The La-Ce dating method has been applied to a variety of geological settings, providing
valuable insights into the timing of geological processes.

» Dating of Ancient Rocks: Due to its very long half-life, the La-Ce system is particularly well-
suited for dating ancient rocks, including those from the Archean eon. For example, it has
been successfully used to date Archean carbonate platforms, providing evidence for the
timing of early life and oxygenation of the Earth's atmosphere.[3][4][5]

o Petrogenetic Studies: In addition to geochronology, Ce isotopes, in conjunction with other
isotopic systems like Neodymium (Nd), are used as tracers to understand the origin and
evolution of magmas (petrogenesis).[1]
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e Redox Proxy: The variable valence state of cerium (Ce3* and Ce**) makes its isotopic
composition a sensitive indicator of past redox conditions in environments like ancient
oceans.[6]

Case Study: Dating of Archean Carbonate Rocks

A study on Archean carbonate platforms in the northwest Superior Craton, Canada, utilized La-
Ce geochronology to date the timing of cerium oxidation, which is linked to the presence of
oxygen. The study reported La-Ce closure ages for carbonate rocks from Red Lake (2873 £ 7
Ma), Woman Lake (2846 + 5 Ma), and Steep Rock (2780 £ 1 Ma), providing direct evidence for
oxygenic photosynthesis in the Mesoarchaean.[3][4]

. 138]_a/'42Ce 138Ce[*42Ce Calculated Age
Sample Location
(example range) (example range) (Ma)
Red Lake ~0.001 - 0.006 ~0.0178 - 0.0182 28737
Woman Lake ~0.002 - 0.010 ~0.0179 - 0.0185 2846 5
Steep Rock ~0.001 - 0.008 ~0.0178 - 0.0183 27801

(Note: The isotopic
ratios presented here
are illustrative and
based on the
published isochrons.
The actual data points
would be more

numerous.)[3]

Experimental Protocols

The following sections provide a detailed methodology for La-Ce geochronology, from sample
preparation to mass spectrometric analysis.

Sample Preparation

o Sample Selection: Collect fresh, unweathered rock samples representative of the geological
unit to be dated.
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e Crushing and Pulverization: Crush the rock samples using a jaw crusher and pulverize them
to a fine powder (typically <200 mesh) using a shatterbox or a disc mill.

e Mineral Separation (Optional but Recommended): For mineral isochron dating, separate
individual minerals (e.g., apatite, monazite) using standard techniques such as magnetic
separation and heavy liquids.

o Sample Digestion:

o Accurately weigh approximately 100-200 mg of the powdered sample into a clean
Savillex® PFA vial.

o Add a calibrated 138La-1%2Ce spike solution for isotope dilution analysis.

o Add a mixture of concentrated hydrofluoric acid (HF) and nitric acid (HNOs) (e.g., 3 mL HF
and 1 mL HNOs). For refractory minerals, perchloric acid (HCIO4) may also be added.[2][3]

[7]

o Seal the vial and place it on a hotplate at approximately 120-150°C for 48-72 hours to
ensure complete dissolution. High-pressure digestion bombs may be necessary for highly
refractory minerals.[7]

o Evaporate the acid mixture to dryness.

o Add concentrated HCI and evaporate to dryness two to three times to convert the sample
to chloride form.

o Finally, dissolve the sample in a known volume of dilute HCI (e.g., 2.5 M HCI) for chemical
separation.

Chemical Separation of Lanthanum and Cerium

The separation of La and Ce from each other and from other elements that can cause isobaric
interferences during mass spectrometry is a critical step. A multi-stage ion-exchange
chromatography procedure is typically employed.

e Group Separation of Rare Earth Elements (REES):

© 2025 BenchChem. All rights reserved. 5/11 Tech Support


https://www.mdpi.com/2076-3417/10/18/6218
https://www.researchgate.net/publication/234539383_Determination_of_HFSE_Rb_Sr_Mo_Sb_Cs_Tl_and_Bi_at_ngg_levels_in_geological_reference_materials_by_Sector_Field_ICP-MS_after_HFHClO4_high_pressure_digestion
http://english.gyig.cas.cn/pu/cjog/201803/P020180316526985263704.pdf
http://english.gyig.cas.cn/pu/cjog/201803/P020180316526985263704.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079874?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

o Load the dissolved sample onto a cation exchange column (e.g., Bio-Rad AG50W-X8
resin).

o Elute the major matrix elements with dilute HCI (e.g., 2.5 M HCI).

o Elute the REE fraction with a stronger acid (e.g., 6 M HCI).

e Separation of Cerium from other REES:

o Evaporate the collected REE fraction to dryness and redissolve in a suitable acid (e.g., 0.1
M HNO3).

o Load the solution onto a column packed with a resin that has a high affinity for tetravalent
ions (e.g., Eichrom Ln Resin).

o Oxidize Ce(lll) to Ce(IV) on the column using an oxidizing agent such as a mixture of
HNOs and KBrOs.

o Elute the trivalent REEs (including La) with HNOs.

o Reduce Ce(lV) back to Ce(lll) using a reducing agent (e.g., H202) and elute the purified
Ce fraction with dilute HCI.

o Purification of Lanthanum:

o The La-containing fraction from the previous step is further purified using another cation
exchange column to separate it from neighboring REEs.

Mass Spectrometry

The isotopic compositions of La and Ce are measured using either Thermal lonization Mass
Spectrometry (TIMS) or Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-
ICP-MS).

4.3.1. Thermal lonization Mass Spectrometry (TIMS)

o Filament Loading: Load a small aliquot of the purified Ce and La solutions onto separate
outgassed rhenium (Re) or tantalum (Ta) filaments.
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* |sotopic Analysis:

o

Introduce the filament assembly into the TIMS source.

Heat the filaments in a controlled manner to ionize the sample.

[¢]

[e]

Measure the ion beams of the different isotopes of Ce (136Ce, 138Ce, 149Ce, 142Ce) and La
(138La, 13°La) simultaneously using multiple Faraday cups or a single collector with peak
jumping.

Correct for instrumental mass fractionation using a normalization isotope (e.g., normalizing
to a fixed 136Ce/142Ce ratio).

[¢]

Correct for isobaric interferences from other elements (e.g., 13Ba on 138Ce) by monitoring

[¢]

a non-interfered isotope of the interfering element.
4.3.2. Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS)

o Sample Introduction: Introduce the purified La and Ce solutions into the plasma source of the
MC-ICP-MS using a nebulizer and spray chamber.

e |sotopic Analysis:

[e]

The high-temperature plasma ionizes the sample.

o The ions are extracted into the mass spectrometer and separated based on their mass-to-
charge ratio.

o Measure the ion beams of the Ce and La isotopes simultaneously using a multicollector
array.

o Correct for instrumental mass bias using an internal standard or by sample-standard
bracketing.

o Correct for isobaric interferences (e.g., 1*2Nd on 142Ce) by monitoring another isotope of
the interfering element.
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Data Analysis and Age Calculation

o Calculate Isotopic Ratios: From the mass spectrometry data, calculate the 138Ce/14°Ce and
138 a/140Ce ratios for each sample.

o Construct the Isochron: Plot the 138Ce/14°Ce ratios on the y-axis against the 138La/*4°Ce ratios
on the x-axis.

o Determine the Slope: Perform a linear regression on the data points to determine the slope
of the isochron and its uncertainty.

o Calculate the Age: Calculate the age (t) from the slope using the equation: t = (1/A) * In(slope
+ 1) The uncertainty in the age is calculated by propagating the uncertainties in the slope
and the decay constant.

Visualizations
“la Electron Capture (65.1%)
\ 1388a

Click to download full resolution via product page

Caption: The branched decay scheme of Lanthanum-138.
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Caption: Experimental workflow for La-Ce geochronology.

© 2025 BenchChem. All rights reserved. 9/11 Tech Support


https://www.benchchem.com/product/b079874?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079874?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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